Cas no 2228286-40-4 (1-(but-3-yn-2-yl)cyclopentylbenzene)

• Product Name: 1-(but-3-yn-2-yl)cyclopentylbenzene
• CAS No: 2228286-40-4
• MF: C₁₅H₁₈
• MW: 198.303424358368
• CID: 6000662
• PubChem ID: 164663796
• Update Time: 2025-06-12

1-(but-3-yn-2-yl)cyclopentylbenzene Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-yn-2-yl)cyclopentylbenzene
• EN300-1864577
• [1-(but-3-yn-2-yl)cyclopentyl]benzene
• 2228286-40-4

• Inchi： 1S/C15H18/c1-3-13(2)15(11-7-8-12-15)14-9-5-4-6-10-14/h1,4-6,9-10,13H,7-8,11-12H2,2H3
• InChI Key： QKOKSEDYRKYXOG-UHFFFAOYSA-N
• SMILES： C1(C2C=CC=CC=2)(C(C#C)C)CCCC1

Computed Properties

• Exact Mass: 198.140850574g/mol
• Monoisotopic Mass: 198.140850574g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 0Ų

Additional information on 1-(but-3-yn-2-yl)cyclopentylbenzene

Professional Introduction to 1-(but-3-yn-2-yl)cyclopentylbenzene (CAS No. 2228286-40-4)

1-(but-3-yn-2-yl)cyclopentylbenzene, identified by the Chemical Abstracts Service Number (CAS No.) 2228286-40-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of arylalkynes, characterized by the presence of both aromatic and alkyne functional groups, which contribute to its unique chemical properties and potential biological activities.

The molecular structure of 1-(but-3-yn-2-yl)cyclopentylbenzene consists of a cyclopentyl ring linked to a benzene ring via a but-3-ynyl group. This particular arrangement of functional groups makes it a versatile scaffold for the development of novel therapeutic agents. The cyclopentyl moiety introduces rigidity to the molecule, while the alkyne functionality provides a site for further chemical modifications, enabling the synthesis of derivatives with tailored biological properties.

In recent years, there has been growing interest in exploring the pharmacological potential of arylalkyne derivatives. The combination of aromatic and alkyne groups in 1-(but-3-yn-2-yl)cyclopentylbenzene suggests that it may exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anticancer effects. These properties are particularly relevant in the context of modern drug discovery, where compounds with multiple functional groups are often preferred due to their enhanced binding affinity and specificity.

One of the most compelling aspects of 1-(but-3-yn-2-yl)cyclopentylbenzene is its potential as a building block for more complex drug molecules. The presence of the alkyne group allows for various chemical transformations, such as Sonogashira coupling, which can be used to introduce additional aromatic or heteroaromatic rings. This flexibility is crucial for designing molecules that can interact with biological targets in novel ways, potentially leading to the discovery of new therapeutic strategies.

Recent studies have highlighted the importance of arylalkyne derivatives in medicinal chemistry. For instance, researchers have demonstrated that compounds containing this motif can exhibit potent activity against certain types of cancer cells by inhibiting key signaling pathways. The cyclopentylbenzene core is particularly interesting because it mimics natural products found in plants and microorganisms, which are often rich sources of bioactive compounds. This natural inspiration aligns with the growing trend in drug discovery towards green chemistry and sustainable practices.

The synthesis of 1-(but-3-yn-2-yl)cyclopentylbenzene presents an interesting challenge due to its complex structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired molecular framework. These methods not only improve efficiency but also allow for greater control over reaction outcomes, ensuring that the final product meets stringent pharmaceutical standards.

In addition to its synthetic appeal, 1-(but-3-yn-2-yl)cyclopentylbenzene has shown promise in preliminary pharmacological evaluations. Early studies indicate that it may possess properties suitable for use as an intermediate in the development of drugs targeting neurological disorders. The compound's ability to cross the blood-brain barrier is particularly noteworthy, as many therapeutic agents designed for neurological applications require this capability. Further research is needed to fully elucidate its mechanisms of action and potential therapeutic applications.

The future prospects for 1-(but-3-yn-2-yl)cyclopentylbenzene are exciting and multifaceted. As our understanding of molecular interactions continues to evolve, so too will our ability to harness its potential. By combining traditional organic synthesis with cutting-edge computational methods, researchers can predict and optimize the biological activity of this compound more effectively than ever before. This interdisciplinary approach holds great promise for accelerating the discovery and development of new medicines.

In conclusion, 1-(but-3-yn-2-yl)cyclopentylbenzene (CAS No. 2228286-40-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in the search for new therapeutic agents. As research progresses, it is likely that this compound will play an increasingly important role in drug discovery and development, offering hope for innovative treatments across a wide range of diseases.